(3-bromo-5-methoxyphenyl)hydrazine hydrochloride

• IUPAC Name: (3-bromo-5-methoxyphenyl)hydrazine;hydrochloride
• InChI: InChI=1S/C7H9BrN2O.ClH/c1-11-7-3-5(8)2-6(4-7)10-9;/h2-4,10H,9H2,1H3;1H
• InChI Key: KBQKERDEPYUWFC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NN)Br.Cl
• Molecular Formula: C7H10BrClN2O
• Molecular Weight: 253.52 g/mol

Description

(3-Bromo-5-methoxyphenyl)hydrazine hydrochloride, also known as 3-BMH, is an organic compound that is widely used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other compounds. It is a white crystalline solid that is soluble in water and other polar solvents. 3-BMH has been used in a variety of scientific research applications, including in the synthesis of compounds for drug discovery and development, in the study of biochemical and physiological effects, and in the study of the mechanism of action of various compounds.

Scientific Research Applications

(3-bromo-5-methoxyphenyl)hydrazine hydrochloride has a wide range of applications in scientific research. It has been used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other compounds. It has also been used in the study of the mechanism of action of various compounds, as well as in the study of biochemical and physiological effects. In addition, (3-bromo-5-methoxyphenyl)hydrazine hydrochloride has been used in the development of drugs for the treatment of a variety of diseases and conditions, including cancer and Alzheimer’s disease.

Mechanism of Action

The mechanism of action of (3-bromo-5-methoxyphenyl)hydrazine hydrochloride is not well understood. However, it is believed that it may act as a potent inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase may lead to increased levels of acetylcholine in the brain, which can have a variety of effects on cognitive function and behavior.
Biochemical and Physiological Effects
(3-bromo-5-methoxyphenyl)hydrazine hydrochloride has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to increase the levels of acetylcholine in the brain, which can lead to improved cognitive function and behavior. In addition, it has been shown to have anti-inflammatory and anti-tumor effects, as well as to have a beneficial effect on the cardiovascular system.

Advantages and Limitations for Lab Experiments

(3-bromo-5-methoxyphenyl)hydrazine hydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is soluble in a variety of solvents. In addition, it is relatively stable and can be stored for long periods of time without significant degradation. However, it is also important to note that (3-bromo-5-methoxyphenyl)hydrazine hydrochloride is a hazardous material and should be handled with care.

Future Directions

There are a number of potential future directions for the use of (3-bromo-5-methoxyphenyl)hydrazine hydrochloride in scientific research. One potential direction is the development of new drugs for the treatment of a variety of diseases and conditions, such as cancer and Alzheimer’s disease. In addition, (3-bromo-5-methoxyphenyl)hydrazine hydrochloride could be used to study the mechanism of action of various compounds, as well as to study the biochemical and physiological effects of various compounds. Finally, (3-bromo-5-methoxyphenyl)hydrazine hydrochloride could be used to develop new agrochemicals and other compounds for use in a variety of industries.

Synthesis Methods

The synthesis of (3-bromo-5-methoxyphenyl)hydrazine hydrochloride involves the reaction of 3-bromo-5-methoxybenzaldehyde with hydrazine hydrate in the presence of hydrochloric acid. This reaction produces an intermediate product, 3-bromo-5-methoxyphenylhydrazone, which is then treated with hydrochloric acid to form the final product, (3-bromo-5-methoxyphenyl)hydrazine hydrochloride hydrochloride. The reaction is carried out at a temperature of around 80°C and requires a catalyst, such as piperidine, to ensure the reaction proceeds efficiently.